Cas no 101913-71-7 (Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-)

• Product Name: Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-
• CAS No: 101913-71-7
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 168704
• PubChem ID: 59083
• Update Time: 2025-04-19

Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-
• 3,6-Dimethyl-3-phenylheptanoic acid
• 3,6-dimethyl-3-phenyl-heptanoic acid
• AC1L1QFB
• AC1Q5VAN
• ACMC-1BSO1
• CTK4A0397
• HEPTANOIC ACID, 3,6-DIMETHYL-3-PHENYL-
• Hydrocinnamic acid, beta-isopentyl-beta-methyl-
• 101913-71-7
• DTXSID50906806

• Inchi： 1S/C15H22O2/c1-12(2)9-10-15(3,11-14(16)17)13-7-5-4-6-8-13/h4-8,12H,9-11H2,1-3H3,(H,16,17)
• InChI Key： YIHLJIOCTULOLG-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C=CC=CC=1)CCC(C)C)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.002
• Boiling Point: 343.7°Cat760mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.505
• PSA: 37.3
• LogP: 3.85520